Cas no 392246-44-5 (2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 392246-44-5
• MF: C₁₅H₁₀Cl₂N₂OS
• MW: 337.223700046539
• CID: 5960627
• PubChem ID: 1241795
• Update Time: 2025-06-08

2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• 2,5-dichloro-N-(4-methylbenzo[d]thiazol-2-yl)benzamide
• Benzamide, 2,5-dichloro-N-(4-methyl-2-benzothiazolyl)-
• Oprea1_414812
• Z29809121
• F0328-0111
• AKOS001039083
• 392246-44-5

• Inchi： 1S/C15H10Cl2N2OS/c1-8-3-2-4-12-13(8)18-15(21-12)19-14(20)10-7-9(16)5-6-11(10)17/h2-7H,1H3,(H,18,19,20)
• InChI Key： WHAGWBCEMKRVRK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC=C2S1)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 335.9890895g/mol
• Monoisotopic Mass: 335.9890895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• pka: 8.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide

Introduction to 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 392246-44-5)

2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide, with the CAS number 392246-44-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide makes it a promising candidate for various therapeutic applications.

The molecular formula of 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide is C₁₆H₁₁Cl₂N₃O_S, and its molecular weight is approximately 360.28 g/mol. The compound features a benzothiazole moiety linked to a dichlorobenzamide group, which imparts specific chemical and biological properties. The presence of chlorine atoms and the methyl group on the benzothiazole ring enhances its lipophilicity and stability, making it suitable for various pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide. One of the key areas of interest is its antimicrobial activity. Studies have shown that this compound exhibits potent inhibitory effects against a wide range of bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide demonstrated significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), a common cause of hospital-acquired infections.

Beyond its antimicrobial properties, 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry found that this compound exhibited selective cytotoxicity against several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide have also been investigated to assess its suitability for drug development. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good tissue penetration. Additionally, it has been shown to have low toxicity in animal models, suggesting a favorable safety profile.

In terms of synthetic methods, several approaches have been developed to produce 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide. One common method involves the reaction of 2-aminothiophenol with an appropriate chlorinated benzoyl chloride in the presence of a base. This reaction typically yields high purity products with good yields. The synthetic route can be optimized for large-scale production to meet the demands of pharmaceutical research and development.

The potential applications of 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide extend beyond traditional medicinal uses. For example, its antimicrobial properties make it a candidate for use in wound healing formulations and as an additive in personal care products. Additionally, its stability and low toxicity profile suggest that it could be used in food preservation or as an agricultural fungicide.

In conclusion, 2,5-dichloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 392246-44-5) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an important role in advancing therapeutic options for a range of diseases.